Cas no 2229355-07-9 (4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine)

• Product Name: 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine
• CAS No: 2229355-07-9
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6042822
• PubChem ID: 165866991
• Update Time: 2025-06-07

4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1811772
• 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine
• 2229355-07-9

• Inchi： 1S/C12H21N3O/c1-3-15-10-11(9-14-15)8-12(16-2)4-6-13-7-5-12/h9-10,13H,3-8H2,1-2H3
• InChI Key： CZWRZUMBDRHIHK-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NN(CC)C=2)CCNCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine

Research Brief on 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine (CAS: 2229355-07-9)

In recent years, the compound 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine (CAS: 2229355-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structure, featuring a pyrazole ring linked to a methoxypiperidine moiety, is of particular interest due to its ability to interact with specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Pharmacological studies have demonstrated that 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine exhibits high affinity for certain G-protein-coupled receptors (GPCRs) in the CNS. In vitro and in vivo experiments have shown that the compound can modulate receptor activity with high selectivity, reducing off-target effects. Recent preclinical trials have further highlighted its potential as a therapeutic agent, with promising results in animal models of neurodegenerative diseases. These findings underscore the need for further investigation into its mechanism of action and safety profile.

In addition to its CNS applications, 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine has also been explored for its anti-inflammatory and analgesic properties. Studies have indicated that the compound can inhibit key inflammatory pathways, suggesting its utility in treating chronic inflammatory conditions. The dual functionality of this molecule—targeting both neurological and inflammatory pathways—positions it as a versatile candidate for multifactorial diseases.

Despite these advancements, challenges remain in the development of 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine as a clinical drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxypiperidine represents a promising avenue for drug discovery, with its unique structural and pharmacological properties offering multiple therapeutic opportunities. Continued research into its synthesis, mechanism of action, and clinical potential will be critical to unlocking its full benefits for patients.